Cas no 1379662-52-8 ({bicyclo6.1.0non-4-yn-9-yl}methanol)

• Product Name: {bicyclo6.1.0non-4-yn-9-yl}methanol
• CAS No: 1379662-52-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 4595391
• PubChem ID: 76029261
• Update Time: 2025-05-24

{bicyclo6.1.0non-4-yn-9-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[6.1.0]non-4-yne-9-methanol
• bicyclo[6.1.0]non-4-yn-9-ylmethanol
• {bicyclo6.1.0non-4-yn-9-yl}methanol
• SCHEMBL18465645
• SY234354
• (1alpha,8alpha,9beta)-Bicyclo[6.1.0]non-4-yne-9-methanol
• NSVXZMGWYBICRW-UHFFFAOYSA-N
• EN300-178372
• endo-BCN-OH
• MFCD19705414
• endo BCN-OH
• SY236891
• MFCD22549359
• BP-26285
• CS-0181032
• (1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethanol
• 9-bicyclo[6.1.0]non-4-ynylmethanol
• LCZC331
• 1379662-52-8
• SCHEMBL2590528
• {bicyclo[6.1.0]non-4-yn-9-yl}methanol
• MFCD26142970
• (1alpha,8alpha,9alpha)-Bicyclo[6.1.0]non-4-yne-9-methanol
• AT22134

• Inchi： 1S/C10H14O/c11-7-10-8-5-3-1-2-4-6-9(8)10/h8-11H,3-7H2
• InChI Key： NSVXZMGWYBICRW-UHFFFAOYSA-N
• SMILES： C12C(C1CO)CCC#CCC2

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on {bicyclo6.1.0non-4-yn-9-yl}methanol

Comprehensive Overview of {bicyclo[6.1.0]non-4-yn-9-yl}methanol (CAS No. 1379662-52-8)

{bicyclo[6.1.0]non-4-yn-9-yl}methanol (CAS No. 1379662-52-8) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and chemical synthesis. The compound features a bicyclo[6.1.0]nonane core, which is a strained ring system that imparts remarkable reactivity and versatility. The presence of a methanol functional group further enhances its utility as a building block for more complex molecules.

In the realm of drug discovery, {bicyclo[6.1.0]non-4-yn-9-yl}methanol is often explored as a key intermediate for the synthesis of bioactive molecules. Its strained ring system can mimic natural product scaffolds, making it valuable for targeting enzymes and receptors. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, which are critical factors in modern pharmaceutical development. Recent studies have also highlighted its role in click chemistry, where its alkyne moiety enables efficient conjugation with azide-containing compounds.

The compound's applications extend beyond pharmaceuticals. In materials science, {bicyclo[6.1.0]non-4-yn-9-yl}methanol is investigated for its ability to modify polymer backbones, enhancing mechanical properties and thermal stability. Its incorporation into advanced coatings and adhesives has shown promise in industrial applications. Additionally, its reactivity makes it a candidate for catalysis and ligand design, where it can facilitate novel chemical transformations.

From a synthetic chemistry perspective, the preparation of {bicyclo[6.1.0]non-4-yn-9-yl}methanol involves intricate steps, often requiring transition metal catalysis or photochemical methods. These processes are optimized to achieve high yields and selectivity, addressing challenges such as ring strain and functional group compatibility. The compound's CAS No. 1379662-52-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Environmental and safety considerations are also paramount when working with {bicyclo[6.1.0]non-4-yn-9-yl}methanol. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to mitigate risks associated with its reactivity. Researchers emphasize the importance of green chemistry principles in its synthesis and application, aligning with global trends toward sustainable practices.

In summary, {bicyclo[6.1.0]non-4-yn-9-yl}methanol (CAS No. 1379662-52-8) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications in pharmaceuticals, materials science, and catalysis underscore its importance in contemporary research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.